N-(3,5-dichlorophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide

• IUPAC Name: N-(3,5-dichlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C19H16Cl2N2O4S/c1-23(12-17-3-2-8-27-17)28(25,26)18-6-4-13(5-7-18)19(24)22-16-10-14(20)9-15(21)11-16/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: FBKUHIBNPQPFCB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O4S
• Molecular Weight: 439.3 g/mol

Description

N-(3,5-dichlorophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide, also known as DCFMSB, is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Synthesis and Structural Characterization

• The compound has been involved in studies exploring the synthesis of acylthioureas and their antipathogenic activities, demonstrating significant potential against strains known for their ability to grow in biofilms, such as Pseudomonas aeruginosa and Staphylococcus aureus. This research indicates a direction towards developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
• Another study focused on the synthesis of novel compounds aiming at anti-tubercular activity. The structural evaluation and activity screening against Mycobacterium tuberculosis highlight the potential therapeutic applications of these derivatives (Dighe, Mahajan, Maste, & Bhat, 2012).

Potential Biological Activities

• Research on benzamide and sulfonamide derivatives, including compounds structurally related to N-(3,5-dichlorophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide, has provided insights into their antimicrobial and antibiofilm properties, particularly against resistant bacterial strains. These findings are crucial for developing new strategies to combat microbial resistance and infections (Limban et al., 2011).
• A study on the chlorosulfonation of N-benzyl carboxamides, including those with similar structural features to the compound of interest, discusses the preparation of sulfonyl chlorides and their derivatives. These compounds have shown preliminary biological activities against fungi, insects, and weeds, indicating their potential as bioactive agents in agricultural and pest control applications (Cremlyn, Ellis, & Pinney, 1989).